Cas no 2137061-72-2 ((1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine)

• Product Name: (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine
• CAS No: 2137061-72-2
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 6185917
• PubChem ID: 165469993
• Update Time: 2025-06-13

(1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine
• EN300-1074395
• 2137061-72-2
• (1R)-1-[6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-amine

• Inchi： 1S/C11H14N4O2S/c1-8(12)9-3-4-11(13-5-9)15-7-10(6-14-15)18(2,16)17/h3-8H,12H2,1-2H3/t8-/m1/s1
• InChI Key： GSIRGTKBAWSQEF-MRVPVSSYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=CN=1)[C@@H](C)N)(=O)=O

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 99.2Ų

Additional information on (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine

Introduction to (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine (CAS No. 2137061-72-2)

(1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine (CAS No. 2137061-72-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine is characterized by a pyridine ring substituted with a pyrazole moiety and a methanesulfonyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.

Recent research has highlighted the potential of (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-amine has also demonstrated significant analgesic effects. Preclinical studies have shown that it can effectively reduce pain in animal models of neuropathic and inflammatory pain. The mechanism of action is believed to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or enzymes involved in pain signaling.

The anti-cancer potential of (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-yethanamine has also been explored. In vitro and in vivo studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is thought to be mediated through multiple mechanisms, such as inducing apoptosis, inhibiting angiogenesis, and modulating cell cycle progression.

The pharmacokinetic properties of (1R)-1-(6-(4-methanesulfonylpyrazolyl)pyridinyl)ethanamine have been investigated to assess its suitability for clinical use. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in preclinical safety studies, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the efficacy and safety of (1R)-1-(6-(4-methanesulfonylpyrazolyl)pyridinyl)ethanamine in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of efficacy in treating inflammatory conditions.

In conclusion, (1R)-1-(6-(4-methanesulfonylpyrazolyl)pyridinyl)ethanamine (CAS No. 2137061-72-2) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases, pain management, and cancer treatment. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use as a novel pharmaceutical product.